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Orestrate Orestrate
Brand Name: Vulcanchem
CAS No.: 13885-31-9
VCID: VC0081790
InChI: InChI=1S/C27H36O3/c1-3-26(28)30-20-10-12-21-18(17-20)9-11-23-22(21)15-16-27(2)24(23)13-14-25(27)29-19-7-5-4-6-8-19/h7,10,12,17,22-25H,3-6,8-9,11,13-16H2,1-2H3/t22-,23-,24+,25+,27+/m1/s1
SMILES: CCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4OC5=CCCCC5)C
Molecular Formula: C27H36O3
Molecular Weight: 408.6 g/mol

Orestrate

CAS No.: 13885-31-9

Main Products

VCID: VC0081790

Molecular Formula: C27H36O3

Molecular Weight: 408.6 g/mol

Orestrate - 13885-31-9

CAS No. 13885-31-9
Product Name Orestrate
Molecular Formula C27H36O3
Molecular Weight 408.6 g/mol
IUPAC Name [(8R,9S,13S,14S,17S)-17-(cyclohexen-1-yloxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] propanoate
Standard InChI InChI=1S/C27H36O3/c1-3-26(28)30-20-10-12-21-18(17-20)9-11-23-22(21)15-16-27(2)24(23)13-14-25(27)29-19-7-5-4-6-8-19/h7,10,12,17,22-25H,3-6,8-9,11,13-16H2,1-2H3/t22-,23-,24+,25+,27+/m1/s1
Standard InChIKey VYAXJSIVAVEVHF-RYIFMDQWSA-N
Isomeric SMILES CCC(=O)OC1=CC2=C(C=C1)[C@H]3CC[C@]4([C@H]([C@@H]3CC2)CC[C@@H]4OC5=CCCCC5)C
SMILES CCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4OC5=CCCCC5)C
Canonical SMILES CCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4OC5=CCCCC5)C
Synonyms Orestrate
PubChem Compound 20055348
Last Modified Nov 11 2021
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